6-Monoacetylmorphine

• CAS No.: 2784-73-8
• Product Name: 6-Monoacetylmorphine
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: (9-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl) acetate
• Standard InChI: InChI=1S/C19H21NO4/c1-10(21)23-15-6-4-12-13-9-11-3-5-14(22)17-16(11)19(12,18(15)24-17)7-8-20(13)2/h3-6,12-13,15,18,22H,7-9H2,1-2H3
• Standard InChIKey: JJGYGPZNTOPXGV-SSTWWWIQSA-N
• Isomeric SMILES: CC(=O)O[C@H]1C=C[C@H]2[C@H]3CC4=C5[C@]2([C@H]1OC5=C(C=C4)O)CCN3C
• SMILES: CC(=O)OC1C=CC2C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3C
• Canonical SMILES: CC(=O)OC1C=CC2C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3C
• Appearance: A 1 mg/ml solution in acetonitrile
• Description: 6-Acetylmorphine, also known as 6-mam CPD or morphine-6-acetate, belongs to the class of organic compounds known as morphinans. These are polycyclic compounds with a four-ring skeleton with three condensed six-member rings forming a partially hydrogenated phenanthrene moiety, one of which is aromatic while the two others are alicyclic. 6-Acetylmorphine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 6-Acetylmorphine has been primarily detected in blood. In humans, 6-acetylmorphine is involved in the heroin action pathway and the heroin metabolism pathway.
• Synonyms: 6-(0-acetyl)morphine; 6-acetylmorphine; 6-MAM cpd; 6-monoacetylmorphine; 6-O-monoacetylmorphine; 6-O-monoacetylmorphine hydrochloride, (5alpha,6alpha)-isomer; morphine-6-acetate
• Reference: 1.Zuccaro, P.,Ricciarello, R.,Pichini, S., et al. Simultaneous determination of heroin 6-monoacetylmorphine, morphine, and its glucuronides by liquid chromatography-atmospheric pressure ionspray-mass spectrometry. J.Anal.Toxicol. 21(4), 268-277 (1997).
• PubChem Compound: 520352
• Last Modified: Dec 23 2021